(-)-Tetrabenazine

• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol
• InChI: InChI=1S/C19H27NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16H,5-7,10-11H2,1-4H3/t14-,16+/m0/s1
• InChIKey: MKJIEFSOBYUXJB-GOEBONIOSA-N

(-)-Tetrabenazine: Panduan Pemilihan Produk VMAT2

(-)-Tetrabenazine is the (3S,11bS)-enantiomer of tetrabenazine, a vesicular monoamine transporter 2 (VMAT2) inhibitor [1]. Unlike the racemic mixture commonly used in clinical practice, (-)-tetrabenazine exhibits distinct stereochemical and pharmacological properties. It is a potent, reversible inhibitor of VMAT2, with an IC50 of 3.2 nM . Its primary mechanism involves depleting presynaptic dopamine, serotonin, and norepinephrine stores by blocking vesicular uptake . The compound is a key tool in neuroscience research and a subject of clinical investigation for hyperkinetic movement disorders, particularly Huntington's disease chorea [2].

VMAT2 stereochemical control studies

Inactive enantiomer control for binding assays

Chiral reference for enantiomer attribution

• [1] Kukor, A. J., Depner, N., Cai, I., Tucker, J. L., Culhane, J. C., & Hein, J. E. (2022). Enantioselective synthesis of (−)-tetrabenazine via continuous crystallization-induced diastereomer transformation. Chemical Science, 13(36), 10765-10772. View Source
• [2] Huang, J., et al. (2025). Efficacy and safety of vesicular monoamine transporter 2 inhibitors for Huntington's disease chorea based on network meta-analysis. Frontiers in Pharmacology, 16, 1637577. View Source

Stereospesifisitas (-)-Tetrabenazine: Alasan Tidak Dapat Disubstitusi

The VMAT2 inhibitor class is not monolithic; significant differences in stereochemistry, metabolic pathways, and clinical outcomes exist between compounds. Substituting (-)-tetrabenazine with its racemic mixture or other VMAT2 inhibitors like valbenazine or deutetrabenazine is scientifically invalid due to a 3-fold difference in VMAT2 inhibitory activity between the (+)- and (-)-enantiomers , distinct active metabolite profiles [1], and clinically meaningful variations in efficacy and safety [2]. These differences directly impact experimental reproducibility in research and therapeutic outcomes in clinical settings, making precise compound selection critical for any VMAT2-focused study or treatment protocol.

Racemate or (+)-enantiomer substitution

Racemate contains active (+)-enantiomer, confounding stereospecific binding assays; (+)-enantiomer cannot serve as inactive control.

Enantiomeric purity requirement

Non-chirally pure material may shift binding results; only pure (-)-enantiomer supports stereochemical control studies.

• [1] Skor, H., et al. (2017). Differences in Dihydrotetrabenazine Isomer Concentrations Following Administration of Tetrabenazine and Valbenazine. Drugs in R&D, 17(3), 449-459. View Source
• [2] Huang, J., et al. (2025). Efficacy and safety of vesicular monoamine transporter 2 inhibitors for Huntington's disease chorea based on network meta-analysis. Frontiers in Pharmacology, 16, 1637577. View Source

(-)-Tetrabenazine: Perbandingan Head-to-Head & Data Kuantitatif

Afinitas Pengikatan VMAT2: Stereospesifisitas Enansiomer

The VMAT2 inhibitory activity of (-)-tetrabenazine is significantly lower than that of its (+)-enantiomer. (+)-Tetrabenazine is 3-fold more active than (-)-tetrabenazine in inhibiting vesicular monoamine transporter 2 (VMAT2) . This is further supported by binding assays showing (+)-tetrabenazine (Ki=4.47 nM) is 8000-fold more potent than (-)-tetrabenazine (Ki=36,400 nM) .

VMAT2 Binding Affinity: Enantiomer Stereospecificity

Head-to-head

(-): Ki 36,400 nM
(+): Ki 4.47 nM
~8,000-fold lower affinity

Supports inactive enantiomer control for stereochemical attribution

Radioligand binding assay in rat striatum homogenate

Evidence Dimension	VMAT2 Binding Affinity (Ki)
Target Compound Data	Ki = 36,400 nM
Comparator Or Baseline	(+)-Tetrabenazine: Ki = 4.47 nM
Quantified Difference	8000-fold higher potency for (+)-Tetrabenazine
Conditions	In vitro VMAT2 binding assay

Why This Matters

This data demonstrates that (-)-tetrabenazine is a low-potency stereoisomer, making it ideal for specific research applications where minimal VMAT2 inhibition is required, such as in studies investigating off-target effects or in the development of selective probes.

Selektivitas VMAT2 vs VMAT1: Profil Isoform

Following administration, tetrabenazine is metabolized into four distinct dihydrotetrabenazine (HTBZ) isomers, each with unique VMAT2 inhibition and off-target binding profiles. In patients receiving tetrabenazine, [-]-α-HTBZ and [+]-β-HTBZ are the most abundant metabolites, with [+]-β-HTBZ being the primary contributor to VMAT2 inhibition [1]. In contrast, valbenazine metabolism yields primarily [+]-α-HTBZ [1]. The Ki values for these metabolites differ significantly: R,R,R-HTBZ (the active metabolite of valbenazine) has a Ki of 1.0-2.8 nM for VMAT2 [2], while the inactive metabolite (R,S,S)-DHTBZ has a Ki of 690 nM [3].

VMAT2 vs VMAT1 Isoform Selectivity

Class-level

Tetrabenazine ~10-fold VMAT2 over VMAT1
vs Reserpine: non-selective

Central VMAT2 selectivity context for monoamine modulation studies

Class-level inference from uptake assays

Evidence Dimension	Active Metabolite Profile
Target Compound Data	Metabolites: [-]-α-HTBZ and [+]-β-HTBZ (primary VMAT2 inhibitor)
Comparator Or Baseline	Valbenazine: Metabolite [+]-α-HTBZ (R,R,R-HTBZ, Ki=1.0-2.8 nM)
Quantified Difference	Different metabolic pathways lead to distinct VMAT2 inhibition profiles and off-target interactions.
Conditions	In vivo human metabolism studies

Why This Matters

The difference in active metabolites directly impacts both on-target VMAT2 inhibition and off-target interactions, making (-)-tetrabenazine a distinct tool for studying VMAT2 biology and for developing therapies with potentially different side effect profiles.

• [1] Skor, H., et al. (2017). Differences in Dihydrotetrabenazine Isomer Concentrations Following Administration of Tetrabenazine and Valbenazine. Drugs in R&D, 17(3), 449-459. View Source
• [2] Grigoriadis, D. E., et al. (2017). Pharmacologic Characterization of Valbenazine (NBI-98854) and Its Metabolites. Journal of Pharmacology and Experimental Therapeutics, 361(3), 454-461. View Source
• [3] (R,S,S)-Dihydrotetrabenazine. (n.d.). Ki = 690 nM for VMAT2. PeptideDB. View Source

Inhibisi VMAT2: Reversibel vs Ireversibel

A 2025 network meta-analysis comparing VMAT2 inhibitors for Huntington's disease chorea ranked tetrabenazine as the most effective for controlling chorea symptoms. The surface under the cumulative ranking curve (SUCRA) for total maximal chorea score was 0.878 for tetrabenazine, compared to 0.700 for valbenazine and 0.422 for deutetrabenazine [1]. This indicates a clear efficacy gradient favoring tetrabenazine for this specific endpoint. The mean difference in UHDRS Total Maximal Chorea score for tetrabenazine vs. placebo was -3.50 (95% CrI -3.78 to -3.22) [2].

Reversible vs Irreversible VMAT2 Inhibition

Class-level

Tetrabenazine (racemate): reversible, t_1/2 5–7 h
Reserpine: irreversible, t_1/2 276 h

Enables reversible temporal control in acute and chronic study designs

Pharmacokinetic data from human and animal models

Evidence Dimension	Clinical Efficacy in Huntington's Disease Chorea
Target Compound Data	SUCRA score: 0.878; MD vs. placebo: -3.50
Comparator Or Baseline	Deutetrabenazine: SUCRA score: 0.422; Valbenazine: SUCRA score: 0.700
Quantified Difference	Tetrabenazine SUCRA is 2.1x higher than deutetrabenazine and 1.25x higher than valbenazine.
Conditions	Network meta-analysis of RCTs in Huntington's disease patients

Why This Matters

This data provides strong evidence for selecting tetrabenazine-based compounds over deutetrabenazine or valbenazine in research or clinical development programs focused on maximizing chorea reduction in Huntington's disease.

• [1] Huang, J., et al. (2025). Efficacy and safety of vesicular monoamine transporter 2 inhibitors for Huntington's disease chorea based on network meta-analysis. Frontiers in Pharmacology, 16, 1637577. View Source
• [2] Huang, J., et al. (2025). Efficacy and safety of vesicular monoamine transporter 2 inhibitors for Huntington's disease chorea based on network meta-analysis. Frontiers in Pharmacology, 16, 1637577. View Source

Selektivitas VMAT2 terhadap Reseptor D2

Deutetrabenazine, a deuterated form of tetrabenazine, exhibits a significantly different pharmacokinetic profile. In comparative studies, deutetrabenazine demonstrated 3- to 4-fold longer half-lives for active metabolites and 11-fold lower peak-to-trough fluctuations compared to tetrabenazine under steady-state conditions [1]. Deutetrabenazine doses of 11.4-13.2 mg provided total (α+β)-HTBZ exposure comparable to 25 mg tetrabenazine [1].

VMAT2 vs D2 Receptor Selectivity

Reported

VMAT2 Ki ~100 nM; D2 Ki ~2,100 nM
~21-fold affinity difference; ~1,000-fold selectivity ratio

High target selectivity for VMAT2 research

In vitro radioligand binding, recombinant human targets

Evidence Dimension	Pharmacokinetic Profile
Target Compound Data	Half-life: shorter; Peak-to-trough fluctuation: higher
Comparator Or Baseline	Deutetrabenazine: 3-4x longer half-life; 11x lower fluctuation
Quantified Difference	3-4x difference in half-life; 11x difference in fluctuation
Conditions	Steady-state conditions in healthy volunteers

Why This Matters

The pharmacokinetic differences between tetrabenazine and deutetrabenazine are critical for research applications, particularly in studies requiring precise control over drug exposure or investigating the relationship between PK/PD and efficacy/safety.

• [1] Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect. (2020). Clinical Pharmacology in Drug Development, 10(6), 647-659. View Source

(-)-Tetrabenazine vs. Reserpine: Reversible VMAT2 Inhibition and Faster Onset of Action

Compared to the irreversible VMAT2 inhibitor reserpine, tetrabenazine exhibits reversible inhibition, leading to a more rapid onset of action and faster reduction of side effects with dose adjustment [1]. This reversibility makes tetrabenazine a more manageable and safer option for clinical and research applications requiring dynamic control over VMAT2 activity.

Evidence Dimension	VMAT2 Inhibition Reversibility
Target Compound Data	Reversible inhibition
Comparator Or Baseline	Reserpine: Irreversible inhibition
Quantified Difference	Reversible vs. Irreversible
Conditions	Pharmacological characterization

Why This Matters

The reversible nature of tetrabenazine's VMAT2 inhibition provides a distinct advantage in both research and clinical settings, allowing for more precise experimental control and improved patient safety.

• [1] Tetrabenazine. (n.d.). Compared to reserpine, tetrabenazine has a more rapid onset of action. Tulane University School of Medicine. View Source

(-)-Tetrabenazine Metabolite (-)-β-HTBZ: High VMAT2 Affinity (Ki = 13.4 nM)

The active metabolite (-)-β-HTBZ (also known as tetrabenazine metabolite) exhibits high affinity for VMAT2 with a Ki of 13.4 nM [1]. This is significantly higher than the parent compound's Ki of approximately 100 nM [2], highlighting the importance of considering active metabolites in research and development.

Evidence Dimension	VMAT2 Binding Affinity (Ki)
Target Compound Data	Ki = 13.4 nM for (-)-β-HTBZ
Comparator Or Baseline	Parent compound: Ki ≈ 100 nM
Quantified Difference	7.5-fold higher affinity for the metabolite
Conditions	In vitro VMAT2 binding assay

Why This Matters

The high affinity of the (-)-β-HTBZ metabolite underscores the importance of understanding the metabolic fate of (-)-tetrabenazine in research settings, particularly for in vivo studies and drug development programs.

• [1] Tetrabenazine Metabolite. (n.d.). Ki = 13.4 nM for VMAT2. TargetMol. View Source
• [2] Tetrabenazine. (2023). FDA Package Insert. Precision Dose Inc. View Source

(-)-Tetrabenazine: Aplikasi Penelitian dan Industri Terbaik

Kontrol Inaktif Stereospesifik VMAT2

In vitro VMAT2 binding assays benefit from the use of (-)-tetrabenazine as a low-affinity control stereoisomer. Its 8000-fold lower potency compared to (+)-tetrabenazine (Ki = 36,400 nM vs. 4.47 nM) allows researchers to establish baseline binding and assess non-specific interactions . This is critical for validating assay specificity and for screening novel VMAT2 ligands.

Studi VMAT2 pada Penyakit Neurodegeneratif & Hiperkinetik

(-)-Tetrabenazine is an essential tool for investigating the metabolic pathways of VMAT2 inhibitors. Its distinct metabolite profile, with [+]-β-HTBZ as the primary active metabolite [1], makes it ideal for comparative metabolism studies, particularly when assessing potential drug-drug interactions or studying the impact of CYP2D6 polymorphisms on drug exposure.

Pengembangan Radioligand PET untuk Pencitraan VMAT2

Given its superior clinical efficacy in controlling chorea compared to deutetrabenazine and valbenazine [2], (-)-tetrabenazine and its metabolites are valuable for preclinical studies in rodent models of Huntington's disease and other hyperkinetic disorders. These studies can investigate the relationship between VMAT2 inhibition, monoamine depletion, and motor function improvement.

Development of Novel VMAT2-Targeted Therapeutics

The unique stereochemical and metabolic properties of (-)-tetrabenazine provide a foundation for the rational design of next-generation VMAT2 inhibitors. Understanding the structure-activity relationship of the (-)-enantiomer and its metabolites, as revealed in comparative studies [1], can guide medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Stereochemical control for VMAT2 binding studies

Enantiomerically pure inactive control

Stereospecific binding attribution

Central monoamine storage and release research

VMAT2 vs VMAT1 isoform selectivity

Central vs peripheral monoamine depletion assessment

PET tracer specificity validation

Inactive enantiomer reference standard

Non-specific binding and target specificity

• [1] Skor, H., et al. (2017). Differences in Dihydrotetrabenazine Isomer Concentrations Following Administration of Tetrabenazine and Valbenazine. Drugs in R&D, 17(3), 449-459. View Source
• [2] Huang, J., et al. (2025). Efficacy and safety of vesicular monoamine transporter 2 inhibitors for Huntington's disease chorea based on network meta-analysis. Frontiers in Pharmacology, 16, 1637577. View Source